Cas no 23145-65-5 (4-(Bromomethyl)-2-methoxy-1-nitrobenzene)

• Product Name: 4-(Bromomethyl)-2-methoxy-1-nitrobenzene
• CAS No: 23145-65-5
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD08236862
• CID: 251728
• PubChem ID: 12621604
• Update Time: 2025-06-08

4-(Bromomethyl)-2-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,4-(bromomethyl)-2-methoxy-1-nitro-
• 1-bromomethyl-3-methoxy-4-nitrobenzene
• 3-METHOXY-4-NITROBENZYL BROMIDE
• 4-(BROMOMETHYL)-2-METHOXY-1-NITROBENZENE
• 4-bromomethyl-2-methoxy-1-nitro-benzene
• 4-Nitro-3-methoxy-benzylbromid
• PS-9854
• MFCD08236862
• C90435
• ZDMISTLJKQDGTB-UHFFFAOYSA-N
• SCHEMBL520427
• EN300-1702882
• 4-Bromomethyl-2-methoxy-1-nitrobenzene
• YAA14565
• FT-0723900
• 3-Methoxy-4-nitro-benzyl bromide
• DTXSID00504634
• 23145-65-5
• AB44203
• Benzene, 4-(bromomethyl)-2-methoxy-1-nitro-
• AKOS011395938
• 4-(Bromomethyl)-2-methoxy-1-nitrobenzene

• MDL： MFCD08236862
• Inchi： 1S/C8H8BrNO3/c1-13-8-4-6(5-9)2-3-7(8)10(11)12/h2-4H,5H2,1H3
• InChI Key： ZDMISTLJKQDGTB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.96900
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.02150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-(Bromomethyl)-2-methoxy-1-nitrobenzene

Comprehensive Overview of 4-(Bromomethyl)-2-methoxy-1-nitrobenzene (CAS No. 23145-65-5): Properties, Applications, and Industry Insights

4-(Bromomethyl)-2-methoxy-1-nitrobenzene (CAS No. 23145-65-5) is a specialized aromatic compound widely utilized in organic synthesis and pharmaceutical research. This brominated derivative, featuring a methoxy and nitro functional group, serves as a critical intermediate in the development of fine chemicals and bioactive molecules. Its molecular structure, C₈H₈BrNO₃, offers unique reactivity, making it valuable for cross-coupling reactions and heterocyclic synthesis.

In recent years, the demand for nitroaromatic compounds like 4-(Bromomethyl)-2-methoxy-1-nitrobenzene has surged due to their role in designing agrochemicals and pharmaceutical intermediates. Researchers frequently search for "synthesis of bromomethyl nitrobenzene derivatives" or "applications of methoxy-nitrobenzene in drug discovery," reflecting its relevance in modern chemistry. The compound’s electrophilic bromomethyl group enables facile functionalization, aligning with trends in green chemistry and atom-efficient methodologies.

From a technical perspective, CAS No. 23145-65-5 exhibits a melting point range of 85–88°C and is typically stored under inert conditions to preserve stability. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity, a key concern for laboratories focusing on high-throughput screening. Industry forums often discuss "safe handling of bromomethyl compounds" and "scaling up nitrobenzene reactions," highlighting both its utility and operational considerations.

The compound’s versatility extends to material science, where it acts as a precursor for photoactive polymers and liquid crystals. Innovations in OLED technology and organic semiconductors have further driven interest in its derivatives. Environmental scientists also explore its degradation pathways, addressing queries like "biodegradation of nitroaromatics"—a topic gaining traction amid sustainability initiatives.

In summary, 4-(Bromomethyl)-2-methoxy-1-nitrobenzene (CAS No. 23145-65-5) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its synthetic flexibility and alignment with industry trends ensure continued relevance, while ongoing research addresses challenges like reaction optimization and ecological impact—making it a compound of enduring scientific and commercial significance.